![molecular formula C24H17ClN2O4 B302032 N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide](/img/structure/B302032.png)
N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide, also known as CMFHC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicine. CMFHC is a naphthofuran derivative that has been synthesized using a variety of methods, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the inhibition of several enzymes and pathways that are involved in cancer progression, inflammation, and bacterial growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is upregulated in many types of cancer and is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli, by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unaffected. This compound has also been shown to reduce the production of inflammatory mediators, such as prostaglandins, and to reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its versatility. It can be easily synthesized using a variety of methods, and its mechanism of action has been well-studied, making it a useful tool for studying cancer progression, inflammation, and bacterial growth. However, one limitation of using this compound is its potential toxicity. While it has been shown to be relatively non-toxic in vitro, its effects in vivo are not well-understood.
Future Directions
There are several future directions for research involving N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide. One area of interest is the development of this compound analogs that may have improved efficacy and reduced toxicity. Another area of interest is the use of this compound in combination with other drugs or therapies, such as chemotherapy or immunotherapy, to enhance their effectiveness. Additionally, further studies are needed to fully understand the safety and toxicity of this compound in vivo, as well as its potential applications in the treatment of Alzheimer's disease.
Synthesis Methods
The synthesis of N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been achieved through several methods, including the reaction of 3-chloro-5-methoxybenzaldehyde with propargyl alcohol to form 3-chloro-5-methoxy-4-(2-propynyloxy)benzaldehyde, which is then reacted with naphtho[2,1-b]furan-2-carbohydrazide to yield this compound. Other methods involve the use of different reagents and solvents, but the overall process remains similar.
Scientific Research Applications
N'-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been studied extensively for its potential applications in medicine. It has been shown to possess anti-cancer, anti-inflammatory, and anti-bacterial properties. Studies have also suggested that this compound may have a role in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques, which are a hallmark of the disease.
properties
Molecular Formula |
C24H17ClN2O4 |
---|---|
Molecular Weight |
432.9 g/mol |
IUPAC Name |
N-[(E)-(3-chloro-5-methoxy-4-prop-2-ynoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
InChI |
InChI=1S/C24H17ClN2O4/c1-3-10-30-23-19(25)11-15(12-21(23)29-2)14-26-27-24(28)22-13-18-17-7-5-4-6-16(17)8-9-20(18)31-22/h1,4-9,11-14H,10H2,2H3,(H,27,28)/b26-14+ |
InChI Key |
FTNLRUDXTUKQBG-VULFUBBASA-N |
Isomeric SMILES |
COC1=C(C(=CC(=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Cl)OCC#C |
SMILES |
COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Cl)OCC#C |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Cl)OCC#C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.